3-Amino-2-phenyl-4(1H)-quinolone

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 3-amino-2-phenyl-1H-quinolin-4-one
• InChI: InChI=1S/C15H12N2O/c16-13-14(10-6-2-1-3-7-10)17-12-9-5-4-8-11(12)15(13)18/h1-9H,16H2,(H,17,18)
• InChI Key: JPQIVZRKZOMRCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3N2)N

Description

Historical Discovery and Nomenclature

The discovery of 3-amino-2-phenyl-4(1H)-quinolone traces back to early investigations into quinolone derivatives with therapeutic potential. A pivotal advancement occurred in the 1970s with the filing of U.S. Patent 3,799,928, which disclosed synthetic methods for 3-aminoalkyl-4-phenyl-2(1H)-quinolone derivatives. While not identical to the title compound, this patent established foundational synthetic routes for structurally related molecules, highlighting the substitution patterns at positions 2, 3, and 4 of the quinolone core.

The compound’s systematic IUPAC name, 3-amino-2-phenyl-1,4-dihydroquinolin-4-one , reflects its core structure: a quinoline scaffold with a ketone group at position 4, an amino group at position 3, and a phenyl substituent at position 2. The term "1H" denotes the tautomeric form where the hydrogen resides on the nitrogen at position 1, a feature critical to its chemical reactivity.

Structural Features and Isomeric Considerations

The molecular architecture of 3-amino-2-phenyl-4(1H)-quinolone (C₁₅H₁₂N₂O) combines a bicyclic quinoline system with strategic substituents (Table 1).

Table 1: Key Structural Properties

Property	Value
Molecular formula	C₁₅H₁₂N₂O
Molecular weight	236.27 g/mol
Tautomeric forms	4-quinolone (keto) ↔ 4-hydroxy (enol)
Key substituents	-NH₂ (C3), -C₆H₅ (C2)

The compound exhibits tautomerism between the 4-quinolone (keto) and 4-hydroxyquinoline (enol) forms, a characteristic shared with other 4(1H)-quinolinones. This equilibrium influences its solubility and reactivity. Additionally, positional isomerism may arise if substituents shift to adjacent positions (e.g., 3-phenyl-2-amino variants), though such isomers are not reported in the literature for this specific derivative.

Position Within the 4-Quinolone Chemical Family

4-Quinolones are a structurally diverse class of nitrogen-containing heterocycles characterized by a ketone group at position 4. Within this family, 3-amino-2-phenyl-4(1H)-quinolone occupies a niche defined by:

• Amino functionality at C3 : This group enhances hydrogen-bonding capacity, distinguishing it from simpler 4-quinolones like the unsubstituted 4(1H)-quinolinone (C₉H₇NO).
• Phenyl substitution at C2 : The aromatic ring introduces steric bulk and modulates electronic properties, as seen in related compounds such as 3-amino-6-nitro-4-phenyl-1H-quinolin-2-one (C₁₅H₁₁N₃O₃).

Compared to bioactive quinolones like ciprofloxacin, which feature carboxylic acid and piperazinyl groups, this compound lacks ionizable side chains, rendering it more lipophilic. Its structural simplicity makes it a valuable intermediate for synthesizing complex derivatives with tailored properties.

Preparation Methods

Cyclization of Phenacyl Anthranilamide

One of the most efficient and widely reported methods involves the cyclization of phenacyl anthranilamide derivatives in the presence of (poly)phosphoric acid. This method was detailed in a study comparing several routes, where phenacyl anthranilamide (compound 2a) undergoes cyclization to yield 3-amino-2-phenyl-4(1H)-quinolone (compound 7a) with good yields and purity.

• Mechanism: The cyclization proceeds via intramolecular condensation facilitated by the strong acidic medium, promoting ring closure and formation of the quinolone core.
• Advantages: High efficiency, relatively straightforward procedure, and applicability to various substituted anthranilamides.
• Reference: The Journal of Organic Chemistry, 2006.

Reaction of 2-Aminobenzophenone with Glycyl Chloride Hydrochloride

Another classical approach involves the reaction of 2-aminobenzophenone derivatives with glycyl chloride hydrochloride in an inert, water-immiscible organic solvent such as carbon tetrachloride or chloroform.

• Procedure:
  • A suspension of 2-amino-5-chlorobenzophenone and glycyl chloride hydrochloride is shaken in carbon tetrachloride at room temperature.
  • The intermediate 2-glycylamino-benzophenone hydrochloride is extracted with water.
  • Treatment with aqueous alkali liberates the free base.
  • Heating the free base in xylene under reflux induces cyclodehydration, forming the quinolone ring.
  • The product is purified by acid extraction and recrystallization.
• Yields and Purity: This method yields 3-amino-6-chloro-4-phenyl-2(1H)-quinolone as colorless crystals with melting points around 239-241 °C and good elemental analysis conformity.
• Reference: US Patent US3066145A, 2025.

Cyclization of Phenacyl Anthranilamide Using Polyphosphoric Acid (PPA)

A variation of the cyclization method uses polyphosphoric acid as a cyclizing agent, which promotes the formation of the quinolone ring from phenacyl anthranilamide derivatives.

• Details:
  • Phenacyl anthranilamide is heated with PPA.
  • The reaction proceeds via rearrangement and ring closure.
  • Isolated heterocyclic intermediates confirm the mechanism.
• Scope: This method has been verified for the preparation of 3-amino-2-phenyl-4(1H)-quinolone and several analogs.
• Reference: PubMed and J. Org. Chem., 2006.

Pictet–Spengler Reaction and Rearrangement Approaches

Recent synthetic strategies include the Pictet–Spengler reaction of 3-amino-2-phenylquinolin-4(1H)-one with aromatic aldehydes under strong acidic conditions, followed by rearrangement steps.

• Limitations: The strong acidic media restricts the scope of possible products.
• Alternative: Conversion to 4-phenyloxazolo[4,5-c]quinolines followed by rearrangement using aluminum chloride.
• Reference: Thieme E-Journals, 2024.

• Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Conditions	Yield/Notes	Reference
Cyclization of Phenacyl Anthranilamide	Phenacyl anthranilamide	(Poly)phosphoric acid, heating	Efficient, good yields, versatile
Reaction of 2-Aminobenzophenone with Glycyl Chloride	2-Aminobenzophenone, glycyl chloride hydrochloride	Carbon tetrachloride, aqueous alkali, reflux in xylene	High purity, melting point 239-241 °C
Alkylation of 2-Phenyl-4-quinolones	2-Phenyl-4-quinolones	Alkyl halides, NaH or K2CO3, solvents	Functionalization, regioselectivity varies
Pictet–Spengler Reaction	3-Amino-2-phenylquinolin-4(1H)-one	Aromatic aldehydes, strong acid, AlCl3	Limited scope, rearrangement required

• Detailed Research Findings

• The cyclization of phenacyl anthranilamide in (poly)phosphoric acid is the most efficient and reproducible method, providing a straightforward synthetic route with good yields and minimal side products.
• The reaction of 2-aminobenzophenone with glycyl chloride hydrochloride followed by cyclodehydration is a classical and well-documented method, especially for chloro-substituted derivatives, yielding crystalline products with well-defined melting points and elemental analysis matching theoretical values.
• Alkylation studies reveal that the quinolone nitrogen and oxygen atoms can be selectively alkylated under controlled conditions, which is useful for derivative synthesis but less relevant for the preparation of the parent 3-amino-2-phenyl-4(1H)-quinolone.
• The Pictet–Spengler reaction offers a one-step approach to fused heterocycles derived from 3-amino-2-phenyl-4(1H)-quinolone but requires strong acidic conditions that limit substrate scope and product diversity.

• Conclusion

The preparation of 3-amino-2-phenyl-4(1H)-quinolone is best achieved via cyclization of phenacyl anthranilamide derivatives using (poly)phosphoric acid or through the reaction of 2-aminobenzophenone with glycyl chloride hydrochloride followed by cyclodehydration. These methods provide reliable access to the compound with good yields and purity. Alternative methods such as alkylation and Pictet–Spengler reactions serve for derivative synthesis or structural modifications but are less suited for the direct preparation of the parent compound.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-phenyl-4(1H)-quinolone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone derivatives.

Reduction: Reduction reactions can modify the quinolone core, potentially altering its biological activity.

Substitution: The amino group at the 3-position can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen and transition metal catalysts.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various quinazolinone derivatives, which are of interest due to their potential pharmacological activities .

Scientific Research Applications

Pharmacological Applications

3-Amino-2-phenyl-4(1H)-quinolone and its derivatives have been investigated for their therapeutic effects in several areas:

• Antimicrobial Activity : Compounds within the quinolone class, including 3-amino derivatives, exhibit significant antibacterial properties. They are effective against a variety of pathogens, making them candidates for treating infections caused by bacteria such as Staphylococcus aureus and Escherichia coli .
• Antiviral Properties : Recent studies have indicated that quinolone derivatives can inhibit viral replication. For instance, certain analogs have shown efficacy against HIV and hepatitis viruses, suggesting their potential use in antiviral therapies .
• Anticancer Activity : The compound has been identified as a lead for anticancer drug development. In vitro studies have demonstrated that 3-amino-2-phenyl-4(1H)-quinolone induces apoptosis in various cancer cell lines, including those from leukemia and solid tumors .

Synthesis and Structural Modifications

The synthesis of 3-amino-2-phenyl-4(1H)-quinolone involves several chemical reactions that allow for structural modifications to enhance its biological activity:

• Alkylation Reactions : Alkylation of quinolone derivatives has been explored to improve their pharmacological profiles. For example, treatment with alkyl halides in the presence of bases such as sodium hydride or potassium carbonate has yielded various substituted quinolone compounds with enhanced activity .
• Functionalization : Chemical modifications at different positions on the quinolone scaffold can lead to derivatives with improved potency and selectivity against specific biological targets. The introduction of various functional groups has been shown to significantly affect the biological activity of these compounds .

Case Study 1: Antimicrobial Efficacy

A study conducted by Dine et al. (2023) highlighted the antimicrobial properties of 4-quinolone derivatives, including 3-amino-2-phenyl variants. The research demonstrated that these compounds exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) indicating potent antibacterial effects .

Case Study 2: Anticancer Activity

In a recent investigation, a series of 4-phenylquinoline derivatives were synthesized and evaluated for their anticancer properties. The results showed that specific modifications to the 3-amino group significantly enhanced the compounds' ability to induce apoptosis in cancer cells, with IC50 values ranging from 0.32 to 7.85 μM across different cell lines .

Summary of Findings

The applications of 3-amino-2-phenyl-4(1H)-quinolone are extensive, encompassing antimicrobial, antiviral, and anticancer activities. Its versatility as a scaffold in drug design is underscored by ongoing research into structural modifications that enhance its therapeutic potential.

Application Area	Key Findings
Antimicrobial	Effective against Staphylococcus aureus and E. coli; broad-spectrum activity reported .
Antiviral	Inhibitory effects observed against HIV and hepatitis viruses .
Anticancer	Induces apoptosis in various cancer cell lines; IC50 values between 0.32 - 7.85 μM .

Mechanism of Action

The mechanism of action of 3-Amino-2-phenyl-4(1H)-quinolone involves its interaction with molecular targets such as DNA and enzymes. The compound can bind to DNA, potentially disrupting its function and leading to cell death. It may also inhibit specific enzymes involved in cellular processes, thereby exerting its biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The biological and physicochemical properties of 4(1H)-quinolone derivatives are highly dependent on substituent patterns. Key comparisons include:

Compound	Substituents	Solubility (pH 6.5)	pKa (Nitrogen)	Key Feature
3-Amino-2-phenyl-4(1H)-quinolone	C2: Phenyl; C3: NH2	Moderate	4.2 (estimated)	High antimalarial activity
3-Bromo-2-methyl-4(1H)-quinolone	C2: CH3; C3: Br	Very low	2.8	20× lower solubility than parent
2-Heptyl-3-hydroxy-4(1H)-quinolone (PQS)	C2: Heptyl; C3: OH	Lipophilic	N/A	Quorum sensing in P. aeruginosa
4-Hydroxy-3-methyl-2(1H)-quinolone	C2: H; C3: CH3; C4: OH	Low	8.5 (phenolic OH)	Prefers 2-quinolone tautomer
Trifluoromethylpiperazinyl-4(1H)-quinolone	C7: CF3-piperazinyl	Moderate	N/A	Complete parasite inhibition in vivo

• Solubility Trends: Electron-withdrawing groups (e.g., Br) and alkyl chains (e.g., heptyl) reduce aqueous solubility, while polar groups (e.g., NH2) improve it. The 2-methyl substitution in 3-bromo-2-methyl-4(1H)-quinolone drastically lowers solubility compared to the unsubstituted parent compound .
• Tautomerism: 4-Hydroxy-3-methyl-2(1H)-quinolone exists predominantly as the 2-quinolone tautomer, stabilized by intramolecular hydrogen bonding, unlike hydroxy-substituted quinolines that favor quinolinol forms .

Antimalarial Activity

• 3-Amino-2-phenyl-4(1H)-quinolone: Displays nanomolar potency against P. falciparum strains, with reduced cross-resistance to atovaquone .
• 3-Alkenyl-4(1H)-quinolones: 2-fold more potent than alkyl-substituted analogues, whereas 3-aryl or unsubstituted derivatives lack activity .
• Piperazinyl-substituted derivatives : Compounds like 8p and 8v (trifluoromethylpiperazinyl) achieve complete parasite clearance in murine models at 10 mg/kg .

Enzyme Inhibition and Drug Interactions

• 2-Undecyl-4(1H)-quinolone: Broad CYP450 inhibition (CYP1A2, CYP2C9, CYP2C19), posing drug-drug interaction risks .
• 3-Amino-2-phenyl-4(1H)-quinolone: Limited CYP inhibition data, but its amino group may reduce metabolic liability compared to alkylated analogues.

Antimicrobial and Quorum Sensing

• PQS and HHQ: Critical for P. aeruginosa virulence; Mycobacterium abscessus degrades these signals, highlighting ecological interactions .
• 3-Amino-2-phenyl-4(1H)-quinolone: No direct evidence of quorum sensing modulation, suggesting divergent biological roles compared to alkyl-hydroxy quinolones .

Structure-Activity Relationship (SAR) Insights

• C3 Position: Amino groups enhance antimalarial activity, while halogens (e.g., Br) improve target binding but reduce solubility .
• C6/C7 Substitutions : Chloro (C6) and methoxy (C7) groups synergize to boost potency 20-fold and mitigate atovaquone resistance .
• N-Substitutions : Piperazinyl groups at C7 improve in vivo efficacy, whereas methyl groups at C2 lower solubility .

Biological Activity

3-Amino-2-phenyl-4(1H)-quinolone is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for 3-Amino-2-phenyl-4(1H)-quinolone is $C_{13}H_{10}N_2$ with a molecular weight of 198.24 g/mol. Its structure features a quinolone core, which is known for contributing to various biological activities.

Property	Value
Molecular Formula	C₁₃H₁₀N₂
Molecular Weight	198.24 g/mol
IUPAC Name	3-amino-2-phenyl-4(1H)-quinolone
CAS Number	[not specified]

Anticancer Activity

Recent studies have highlighted the potential of 3-Amino-2-phenyl-4(1H)-quinolone as an anticancer agent. Its derivatives have shown promising results in inhibiting the proliferation of various cancer cell lines.

Case Studies and Findings

• In Vitro Studies : Research has demonstrated that derivatives of 3-Amino-2-phenyl-4(1H)-quinolone exhibit significant cytotoxicity against several cancer cell lines, including:
  • MCF7 (breast cancer) : IC50 values ranging from 0.25 to 0.56 μM were reported for certain derivatives .
  • H460 (lung cancer) : The compound showed effective inhibition of cell growth with IC50 values below 1 μM .
• Mechanism of Action : The anticancer activity is primarily attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression. Specifically, it has been shown to downregulate cyclin B1 and CDK1, leading to G2/M arrest in cancer cells .

Mechanisms of Biological Activity

The biological activity of 3-Amino-2-phenyl-4(1H)-quinolone can be attributed to several mechanisms:

• Enzyme Inhibition : The compound acts as an inhibitor for various enzymes involved in cancer progression, which may contribute to its anticancer properties.
• Topoisomerase Inhibition : Some studies suggest that quinolone derivatives may interfere with topoisomerase activity, a critical target in cancer therapy .

Structure-Activity Relationship (SAR)

The structure-activity relationship of 3-Amino-2-phenyl-4(1H)-quinolone indicates that modifications at specific positions can enhance its biological activity:

Modification Position	Effect on Activity
Position 3	Increased cytotoxicity against specific cancer lines
Position 5	Altered pharmacokinetic properties and improved selectivity

Q & A

Q. Advanced Research Focus

• In Vitro :
  • TGF-β/Smad Pathway Assays : Treat fibroblasts with TGF-β1 and measure phosphorylation of Smad2/3 via western blotting. Compare inhibition efficacy to reference drugs like nintedanib .
  • Scaffold Hopping : Replace indolinone scaffolds with 2(1H)-quinolone cores to improve solubility and activity .
• In Vivo :
  • Bleomycin-Induced Pulmonary Fibrosis Models : Administer the compound intraperitoneally and assess collagen deposition via hydroxyproline assays .

How can molecular docking predict the binding affinity of this compound to targets like PI3K or androgen receptors?

Advanced Research Focus
Use Glide XP docking () with the following parameters:

• Hydrophobic Enclosure : Evaluate lipophilic interactions between the quinolone core and receptor pockets (e.g., PI3K’s ATP-binding site) .
• Water Desolvation Penalty : Incorporate entropy terms for displaced water molecules in binding cavities .
• Validation : Compare docking scores with experimental IC$_{50}$ values from kinase inhibition assays .

How can contradictory reports on the antimalarial efficacy of 4(1H)-quinolone derivatives be resolved?

Q. Advanced Research Focus

• Cross-Resistance Assays : Test against Plasmodium falciparum strains (e.g., W2, TM90-C2B) with mutations in cyt b or pfmdr1 to identify resistance mechanisms .
• Structure-Property Relationship (SPR) Studies : Address poor solubility by introducing polar substituents (e.g., -OH, -OCH$_3$) and assess metabolic stability via liver microsome assays .
• Orthogonal Assays : Combine SYBR Green I-based growth inhibition with mitochondrial membrane potential assays to confirm dual-stage activity .

What strategies validate the anti-inflammatory mechanisms of quinolone derivatives?

Q. Advanced Research Focus

• NF-κB Luciferase Reporter Assays : Treat macrophage lines (e.g., RAW264.7) with LPS and measure NF-κB activation .
• Cytokine Profiling : Quantify TNF-α/IL-6 levels via ELISA in supernatants of compound-treated cells .
• ROS Scavenging Assays : Use DCFH-DA probes to assess oxidative stress modulation in inflamed tissues .

How can researchers address discrepancies in reported cytotoxicity profiles of quinolones?

Q. Advanced Research Focus

• Panel-Based Screening : Test against diverse cancer cell lines (e.g., NCI-60) to identify tissue-specific toxicity .
• Apoptosis Markers : Measure caspase-3/7 activation and Annexin V staining to distinguish cytostatic vs. cytotoxic effects .
• Transcriptomic Analysis : Perform RNA-seq on treated cells to uncover off-target pathways (e.g., stress response genes) .